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Abstract

This technical guide provides a comprehensive overview of 2-Bromo-4-methylpentane, a
halogenated hydrocarbon with applications in organic synthesis. The document details its
chemical identity, physicochemical properties, and key synthetic routes. Furthermore, it outlines
its role as an alkylating agent and provides a schematic for a representative synthetic
application. This guide is intended to serve as a foundational resource for professionals in
research and development.

Chemical Identity and Properties

2-Bromo-4-methylpentane is a secondary bromoalkane. Its branched structure influences its
reactivity and physical properties.

e |IUPAC Name: 2-bromo-4-methylpentane[1]
e CAS Number: 30310-22-6[1][2]

e Synonyms: 4-Methyl-2-pentyl bromide, Pentane, 2-bromo-4-methyl-[3]
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Physicochemical Data

The following table summarizes the key physicochemical properties of 2-Bromo-4-

methylpentane.

Property Value Source
Molecular Formula CeH13Br [1112][3][4]
Molecular Weight 165.07 g/mol [1][5]
Boiling Point 135.1 °C at 760 mmHg [6]
Melting Point -94.6 °C [6]
Density 1.166 g/cm3 [6]
Flash Point 33.9°C [6]
Refractive Index 1.442 [6]
LogP 2.81590 [6]
SMILES CC(C)CC(C)Br [41[5]
InChiKey IUXIOXCOPJFKMQ- CIATE]
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Experimental Protocols: Synthesis and Reactions

2-Bromo-4-methylpentane is typically synthesized from its corresponding alcohol or through

the isomerization of a primary bromoalkane. It serves as a useful intermediate in the synthesis

of various pharmaceutical goods.[3]

Synthesis of 2-Bromo-4-methylpentane

A common route to 2-bromo-4-methylpentane is the nucleophilic substitution of the hydroxyl

group in 4-methylpentan-2-ol.

e Method 1: Via Tosylation This two-step method avoids the formation of isomeric byproducts

that can occur under strongly acidic conditions.[7][8]
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o Tosylation: 4-methylpentan-2-ol is reacted with tosyl chloride (TsCI) in the presence of
pyridine to form the corresponding tosylate.

o Bromination: The tosylate is then treated with sodium bromide (NaBr) in a suitable solvent
like dimethylformamide (DMF) to yield 2-bromo-4-methylpentane via an Sn2 reaction.[8]

e Method 2: Using Phosphorus Tribromide An alternative one-step method involves the use of
phosphorus tribromide (PBrs3) with pyridine in an anhydrous aprotic solvent such as
dichloromethane (DCM). The reaction is typically performed at low temperatures (ice bath)
and then stirred for several hours at room temperature.[8]

This synthetic pathway involves an elimination-addition mechanism to move the bromine atom
from the primary to the secondary position.[9]

» Elimination: 1-Bromo-4-methylpentane is treated with a strong, non-nucleophilic base (e.g.,
sodium ethoxide in ethanol) to induce an E2 elimination, yielding 4-methyl-1-pentene as the
major product.[9]

o Hydrobromination: The resulting alkene undergoes Markovnikov addition of hydrogen
bromide (HBr) to selectively form 2-bromo-4-methylpentane.[9]

Reactions of 2-Bromo-4-methylpentane

As a secondary alkyl halide, 2-bromo-4-methylpentane can undergo both Sn1 and Sn2
reactions, as well as E1 and E2 eliminations, depending on the reaction conditions.

2-Bromo-4-methylpentane serves as an electrophile in nucleophilic substitution reactions. For
instance, its reaction with sodium cyanide in diethyl ether proceeds via an Sn2 mechanism.[10]
In this reaction, the cyanide ion acts as the nucleophile, attacking the carbon atom bonded to
the bromine, which is displaced as a bromide ion. This process forms a new carbon-carbon
bond, yielding 2,4-dimethylpentanenitrile.[10]

Mandatory Visualizations
Synthetic Workflow: Synthesis of 2,4-
Dimethylpentanenitrile
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(2,4-Dimethylpentanenitrile) (Sodium Bromide (NaBrD

Click to download full resolution via product page

Caption: Sn2 synthesis of 2,4-dimethylpentanenitrile.

Synthetic Pathway: From 1-Bromo-4-methylpentane

Step 1: E2 Elimination

Strong Base
G-Brom0-4-methy'r’e”ta”e) ((e.g.,NaOEt/EtOH))
G-Methyl-l-pentene)

Step 2: Markovnikov Addition

G-Methyl—l—pentene) ( HBr )

2-Bromo-4-methylpentane
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Caption: Two-step synthesis from 1-bromo-4-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050952?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

